Cas no 54698-23-6 (1H-Indazole-4,7-dione, 3,6-dimethyl-1-[(4-methylphenyl)sulfonyl]-)

1H-Indazole-4,7-dione, 3,6-dimethyl-1-[(4-methylphenyl)sulfonyl]- structure
54698-23-6 structure
Product Name:1H-Indazole-4,7-dione, 3,6-dimethyl-1-[(4-methylphenyl)sulfonyl]-
CAS No:54698-23-6
MF:C16H14N2O4S
MW:330.358362674713
CID:353906
PubChem ID:12297691
Update Time:2025-04-19

1H-Indazole-4,7-dione, 3,6-dimethyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-4,7-dione, 3,6-dimethyl-1-[(4-methylphenyl)sulfonyl]-
    • 3,6-dimethyl-1-(4-methylphenyl)sulfonylindazole-4,7-dione
    • DTXSID50485843
    • 54698-23-6
    • Inchi: 1S/C16H14N2O4S/c1-9-4-6-12(7-5-9)23(21,22)18-15-14(11(3)17-18)13(19)8-10(2)16(15)20/h4-8H,1-3H3
    • InChI Key: SYAYYJMCTJFTAV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C2C(C(C)=CC(C=2C(C)=N1)=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 330.06752
  • Monoisotopic Mass: 330.06742811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 94.5Ų

Experimental Properties

  • PSA: 86.1
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